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Compound of Interest

Compound Name: 1-Bromoheptane-d7

Cat. No.: B15138811

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock solutions of 1-
Bromoheptane-d7 (CAS No. 1219802-55-7).[1][2][3][4] This deuterated compound is often
used as an internal standard in mass spectrometry-based bioanalytical assays. Accurate
preparation of stock solutions is critical for generating reliable and reproducible experimental
data.

Chemical Properties and Safety Information

1-Bromoheptane-d7 is the deuterium-labeled version of 1-bromoheptane.[2] While specific
data for the deuterated form is limited, the properties of 1-bromoheptane can be used as a
reference. It is a colorless to pale yellow liquid.[5][6][7] The non-deuterated form has a density
of approximately 1.14 g/mL at 25°C.[7][8] It is sparingly soluble in water but soluble in most
organic solvents.[5][7]

Safety Precautions:
o Handle 1-Bromoheptane-d7 in a well-ventilated chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.

e 1-Bromoheptane may cause skin and eye irritation and is harmful if inhaled.[5][7]
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 Itis a flammable liquid; therefore, keep it away from heat, sparks, and open flames.[3]

» Store the compound at room temperature in a tightly sealed container in a dry and well-
ventilated area.[3][5][7]

Quantitative Data Summary

The following table summarizes the key quantitative data for 1-Bromoheptane-d7.

Property Value Reference
Molecular Formula C7HsD7Br [4]
Molecular Weight 186.14 g/mol [11121[3114]
CAS Number 1219802-55-7 [L1[2113]14]

Appearance (non-deuterated) Colorless to pale yellow liquid 516171

Density (non-deuterated,
1.14 g/mL at 25°C [718]
approx.)

Experimental Protocol: Preparation of a 1 mg/mL
Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution of 1-Bromoheptane-d7 in
a suitable organic solvent such as methanol, acetonitrile, or ethyl acetate.

Materials and Equipment:

1-Bromoheptane-d7

High-purity organic solvent (e.g., methanol, HPLC grade)

Analytical balance (readable to at least 0.1 mg)

Calibrated micropipettes and tips

Volumetric flasks (Class A)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.cdnisotopes.com/d-6781
https://www.cdnisotopes.com/d-6781
https://www.guidechem.com/encyclopedia/1-bromoheptane-dic6216.html
https://www.nbinno.com/article/other-organic-chemicals/understanding-properties-handling-1-bromoheptane-mx
https://www.benchchem.com/product/b15138811?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42646066.htm
https://www.guidechem.com/encyclopedia/1-bromoheptane-d7-dic1570652.html
https://www.medchemexpress.com/1-bromoheptane-d7.html
https://www.cdnisotopes.com/d-6781
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42646066.htm
https://www.guidechem.com/encyclopedia/1-bromoheptane-d7-dic1570652.html
https://www.medchemexpress.com/1-bromoheptane-d7.html
https://www.cdnisotopes.com/d-6781
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42646066.htm
https://www.guidechem.com/encyclopedia/1-bromoheptane-dic6216.html
https://cymitquimica.com/products/3U-D5215/1-bromoheptane-777-d3/
https://www.nbinno.com/article/other-organic-chemicals/understanding-properties-handling-1-bromoheptane-mx
https://www.nbinno.com/article/other-organic-chemicals/understanding-properties-handling-1-bromoheptane-mx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9190610.htm
https://www.benchchem.com/product/b15138811?utm_src=pdf-body
https://www.benchchem.com/product/b15138811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Amber glass vials with screw caps for storage

e \ortex mixer

e Chemical fume hood

Procedure:

e Preparation:

o Allow the vial of 1-Bromoheptane-d7 to equilibrate to room temperature before opening.

o Ensure all glassware is clean and dry.

e Weighing the Compound:

o Tare a clean, dry weighing boat on the analytical balance.

o Carefully weigh approximately 10 mg of 1-Bromoheptane-d7 into the weighing boat.
Record the exact mass.

¢ Dissolution:

[¢]

Carefully transfer the weighed 1-Bromoheptane-d7 to a 10 mL Class A volumetric flask.

[¢]

Rinse the weighing boat with a small amount of the chosen solvent and add the rinsing to
the volumetric flask to ensure a complete transfer.

[e]

Add the solvent to the volumetric flask until it is approximately half-full.

[e]

Cap the flask and vortex gently until the compound is fully dissolved.

¢ Final Dilution:

o Once dissolved, add the solvent to the volumetric flask up to the 10 mL mark.

o Cap the flask and invert it several times to ensure the solution is homogeneous.

e Storage:
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o Transfer the stock solution to a labeled amber glass vial. The label should include the
compound name, concentration, solvent, preparation date, and your initials.

o Store the stock solution at an appropriate temperature as recommended by the
manufacturer, typically at 2-8°C or -20°C for long-term stability.

Calculation Example:
To prepare a 1 mg/mL stock solution:

« If you weigh exactly 10.0 mg of 1-Bromoheptane-d7, you will need to dissolve it in 10.0 mL
of solvent.

e The molar concentration can be calculated as follows:
o Concentration (mol/L) = (Mass (g) / Molecular Weight ( g/mol)) / Volume (L)
o Concentration (mol/L) = (0.010 g / 186.14 g/mol ) / 0.010 L

o Concentration (mol/L) = 0.00537 M

Experimental Workflow Diagram
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Workflow for Preparing 1-Bromoheptane-d7 Stock Solution
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Caption: Workflow for the preparation of a 1-Bromoheptane-d7 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Note and Protocol: Preparation of 1-
Bromoheptane-d7 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15138811#protocol-for-preparing-1-bromoheptane-
d7-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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